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Compound of Interest

Compound Name: Tr-PEG2-OH

Cat. No.: B1682557

An In-depth Technical Guide to the Safe Handling of Tr-PEG2-OH for Researchers, Scientists,
and Drug Development Professionals.

This technical guide provides comprehensive safety information and handling precautions for
Tr-PEG2-OH (Trityl-PEG2-OH). The content is intended for an audience of researchers,
scientists, and drug development professionals. All quantitative data is summarized in tables,
and detailed experimental protocols are provided. A logical workflow for safe handling is
presented in a Graphviz diagram.

Compound Identification and Properties

Tr-PEG2-OH, with the CAS number 105589-77-3, is a trityl ether-protected polyethylene glycol
(PEG) derivative. The trityl group serves as a protective moiety for the hydroxyl group, which
can be removed under mildly acidic conditions or through hydrogenolysis to allow for further
conjugation reactions.[1] Its hydrophilic PEG linker enhances water solubility, making it suitable
for various applications in biomedical and biological research.[1]

Table 1: Chemical and Physical Properties of Tr-PEG2-OH
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Property Value

CAS Number 105589-77-3[1]

Synonyms 2-(2-(Trityloxy)ethoxy)ethanol[1]
Molecular Formula C23H2403[1]

Molecular Weight 348.43 g/mol [1]

Purity >98%[1]

Appearance Not specified, typically a solid or olil
Solubility Soluble in agueous media[1]

Hazard Identification and Safety Considerations

A specific Safety Data Sheet (SDS) for Tr-PEG2-OH is not readily available. Therefore, the
hazard identification is based on the general properties of polyethylene glycol (PEG)
compounds and standard laboratory chemicals.

PEGs are generally considered to be of low toxicity and are used in a wide array of consumer
and pharmaceutical products.[2][3] However, it is important to note the following:

» Immunogenicity: There are growing concerns about the potential for anti-PEG antibodies to
develop in patients, which can lead to accelerated blood clearance of PEGylated drugs and,
in some cases, hypersensitivity reactions.[4][5]

o Cellular Vacuolation: Some studies on PEGylated biopharmaceuticals have shown cellular
vacuolation, particularly in phagocytic cells.[2]

Given the lack of specific toxicity data for Tr-PEG2-OH, it should be handled with the care
required for all research chemicals. Direct contact, inhalation, and ingestion should be avoided.

[6]

Handling, Storage, and Personal Protective
Equipment (PPE)
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Proper handling and storage are crucial for maintaining the integrity of Tr-PEG2-OH and

ensuring laboratory safety.

Handling

All work with Tr-PEG2-OH should be conducted in a well-ventilated laboratory environment,

preferably within a chemical fume hood.[6][7] Researchers should adhere to good laboratory

practices, including washing hands thoroughly after handling.[8][9]

Storage

Table 2: Recommended Storage Conditions for Tr-PEG2-OH

Condition Recommendation
Temperature Store at -5°CJ[1]

Atmosphere Keep in a dry environment[1]
Light Avoid sunlight[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Tr-PEG2-OH.

Table 3: Recommended Personal Protective Equipment

Type

Specification

Eye Protection

Safety glasses with side shields or goggles|[8]

Hand Protection

Chemical-resistant gloves (e.g., neoprene)[8]

Body Protection

Laboratory coat[6]

Respiratory Protection

Not typically required under normal use with
adequate ventilation. If dust or aerosols are

generated, use a NIOSH-approved respirator.[8]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/product/b1682557?utm_src=pdf-body
https://www.benchchem.com/product/b1682557?utm_src=pdf-body
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.fishersci.com/store/msds?partNumber=AA32733&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://labelsds.com/images/user_uploads/OH2%20SDS%2010-7-19.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25225.pdf
https://www.benchchem.com/product/b1682557?utm_src=pdf-body
https://www.biochempeg.com/product/Tr-PEG2-OH.html
https://www.biochempeg.com/product/Tr-PEG2-OH.html
https://www.biochempeg.com/product/Tr-PEG2-OH.html
https://www.benchchem.com/product/b1682557?utm_src=pdf-body
https://labelsds.com/images/user_uploads/OH2%20SDS%2010-7-19.pdf
https://labelsds.com/images/user_uploads/OH2%20SDS%2010-7-19.pdf
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://labelsds.com/images/user_uploads/OH2%20SDS%2010-7-19.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Safe Handling Workflow

This protocol outlines the key steps for safely handling Tr-PEG2-OH in a research laboratory,

from receipt to disposal.

¢ Receiving and Inspection:
o Upon receipt, visually inspect the container for any damage or leaks.
o Verify that the product name and CAS number on the label match the order.
o Log the compound into the laboratory's chemical inventory system.

e Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature to prevent moisture

condensation.
o Don appropriate PPE as specified in Table 3.
o Conduct all weighing and solution preparation inside a chemical fume hood.[7]
e Weighing and Dissolving:
o Use a clean, dedicated spatula for transferring the solid compound.
o Weigh the desired amount of Tr-PEG2-OH into a suitable container.

o Add the appropriate solvent to dissolve the compound. The hydrophilic nature of the PEG
linker enhances its water solubility.[1]

e Reaction Setup and Execution:

o If using Tr-PEG2-OH in a chemical reaction, ensure the reaction vessel is properly
secured.

o Perform the reaction in a well-ventilated fume hood.

o Post-Experiment Cleanup:
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o Decontaminate all glassware and equipment that came into contact with Tr-PEG2-OH

using an appropriate solvent.

o Clean the work area thoroughly.

o Waste Disposal:

o Dispose of all waste materials, including empty containers, unused compound, and

contaminated PPE, in accordance with institutional and local regulations for chemical

waste.[6] Do not pour chemical waste down the drain.[6]

First Aid Measures

In case of accidental exposure, follow these first aid procedures.

Table 4: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.[7][9]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water for at least 15
minutes.[7][9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[7][9]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[7][9]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Tr-PEG2-OH in a

laboratory setting.
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Caption: Logical workflow for the safe handling of Tr-PEG2-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1682557?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/product/Tr-PEG2-OH.html
https://www.researchgate.net/publication/292345363_PEGylation_of_Biopharmaceuticals_A_Review_of_Chemistry_and_Nonclinical_Safety_Information_of_Approved_Drugs
https://www.researchgate.net/figure/Acute-toxicity-data-for-PEG-and-PEG-compounds_tbl1_7732501
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12020137/
https://www.molecularcloud.org/p/pegylation-in-pharmaceutical-development-enhancing-drug-efficacy-and-safety
https://www.molecularcloud.org/p/pegylation-in-pharmaceutical-development-enhancing-drug-efficacy-and-safety
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.fishersci.com/store/msds?partNumber=AA32733&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://labelsds.com/images/user_uploads/OH2%20SDS%2010-7-19.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25225.pdf
https://www.benchchem.com/product/b1682557#tr-peg2-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1682557#tr-peg2-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1682557#tr-peg2-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1682557#tr-peg2-oh-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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